3,4-dimethylphenyl 2-chloro-4-nitrobenzoate
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Overview
Description
Synthesis Analysis
The synthesis of compounds similar to "3,4-Dimethylphenyl 2-chloro-4-nitrobenzoate" typically involves nucleophilic substitution reactions or condensation reactions under controlled conditions. For instance, a related compound, 2-(4-chlorophenyl)-2-oxoethyl 3-nitrobenzoate, is synthesized by reacting 4-chlorophenacyl bromide with 3-nitrobenzoic acid using potassium or sodium carbonate in DMF medium at room temperature (Kumar et al., 2014).
Molecular Structure Analysis
The molecular structure of compounds like "this compound" is often confirmed through IR and single-crystal X-ray diffraction studies. For example, the structural parameters and vibrational wavenumbers of similar compounds have been determined using DFT methods, providing insights into their geometrical parameters and the stability of the molecule arising from hyper-conjugative interactions and charge delocalization (Kumar et al., 2014).
Scientific Research Applications
Molecular Structure and Spectroscopic Analysis
Research has explored the molecular structure, spectroscopic properties, and hyperpolarizability of compounds similar to 3,4-dimethylphenyl 2-chloro-4-nitrobenzoate. For instance, studies on 2-(4-chlorophenyl)-2-oxoethyl 3-nitrobenzoate have detailed its synthesis, IR and single-crystal X-ray diffraction studies, and vibrational wavenumber computations using HF and DFT methods. These studies highlight the compound's stability arising from hyper-conjugative interactions and charge delocalization, as well as its charge transfer properties revealed through HOMO and LUMO analysis (Chidan Kumar et al., 2014).
Reactivity and Synthesis
Research on derivatives and reactions of compounds structurally related to this compound has provided insights into their reactivity and potential applications in organic synthesis. For example, the preparation and reactions of benzoylnitrile oxide from dimethylphenacylsulfonium bromide have been investigated, showing how nitrosation and subsequent reactions can yield cycloadducts with potential applications in synthetic organic chemistry (Otsuji et al., 1971).
Luminescence Sensing
Dimethylphenyl imidazole dicarboxylate-based lanthanide metal-organic frameworks, which share structural motifs with this compound, have been synthesized and shown to exhibit luminescence sensing capabilities. These frameworks demonstrate selective sensitivity to benzaldehyde-based derivatives, highlighting their potential use as fluorescence sensors for chemical detection (Shi et al., 2015).
Hydrogen Bonding and Crystal Engineering
Studies have also explored the role of hydrogen bonds in the crystal structures of compounds related to this compound. These studies contribute to the field of crystal engineering by demonstrating how hydrogen bonds can influence the assembly and properties of crystalline materials, potentially leading to the development of new materials with tailored properties (Ferrer et al., 2001).
Safety and Hazards
properties
IUPAC Name |
(3,4-dimethylphenyl) 2-chloro-4-nitrobenzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12ClNO4/c1-9-3-5-12(7-10(9)2)21-15(18)13-6-4-11(17(19)20)8-14(13)16/h3-8H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVKIYXKJKWFBRF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)OC(=O)C2=C(C=C(C=C2)[N+](=O)[O-])Cl)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12ClNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
304673-06-1 |
Source
|
Record name | 3,4-DIMETHYLPHENYL 2-CHLORO-4-NITROBENZOATE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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